Cas no 131985-08-5 (A'-Neogammaceran-3-one,17,21-epoxy- (9CI))

• Product Name: A'-Neogammaceran-3-one,17,21-epoxy- (9CI)
• CAS No: 131985-08-5
• MF: C₃₀H₄₈O₂
• MW: 440.700929641724
• CID: 176218
• PubChem ID: 636694
• Update Time: 2025-04-19

A'-Neogammaceran-3-one,17,21-epoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• A'-Neogammaceran-3-one,17,21-epoxy- (9CI)
• CHEMBL1775017
• 17beta,21beta-Epoxyhopan-3-one
• DTXSID50348383
• (1R,2R,5S,7S,10R,11S,14R,15R,20R)-1,2,10,15,19,19-hexamethyl-7-propan-2-yl-6-oxahexacyclo[12.8.0.02,11.05,7.05,10.015,20]docosan-18-one
• 17,21-epoxyhopan-3-one
• 131985-08-5
• Q27136301
• CHEBI:67825

• Inchi： 1S/C30H48O2/c1-19(2)29-17-15-28(8)22-10-9-21-25(5)13-12-23(31)24(3,4)20(25)11-14-26(21,6)27(22,7)16-18-30(28,29)32-29/h19-22H,9-18H2,1-8H3/t20-,21+,22-,25-,26+,27+,28+,29-,30-/m0/s1
• InChI Key： CMWZPPYBIGXKPR-LPSJIVJRSA-N
• SMILES： O1[C@]2(C(C)C)CC[C@]3(C)[C@H]4CC[C@@H]5[C@@]6(C)CCC(C(C)(C)[C@@H]6CC[C@@]5(C)[C@]4(C)CC[C@]132)=O

Computed Properties

• Exact Mass: 440.365430770g/mol
• Monoisotopic Mass: 440.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 1
• Complexity: 874
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 29.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Hopanoids